[(2S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate

• CAS No.: 344562-78-3
• Molecular Formula: C23H30O11
• Molecular Weight: 482.5 g/mol
• IUPAC Name: [(2S,3R,4S,5S,6R)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate
• InChI: InChI=1S/C23H30O11/c1-10(5-7-15(25)34-23-20(29)19(28)18(27)14(8-24)33-23)4-6-12-17(26)16-13(9-32-22(16)30)11(2)21(12)31-3/h4,14,18-20,23-24,26-29H,5-9H2,1-3H3/b10-4+/t14-,18-,19+,20-,23+/m1/s1
• InChI Key: VCDAVVIRONUCLX-OTFYJODQSA-N
• Isomeric SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCC(=O)O[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)CO)O)O)O)O
• SMILES: CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCC(=O)OC3C(C(C(C(O3)CO)O)O)O)O
• Synonyms: 1-[(4E)-6-(1,3-Dihydro-4-hydroxy-6-methoxy-7-methyl-3-oxo-5-isobenzofuranyl)-4-methyl-4-hexenoate] β-D-Glucopyranose

Description

[(2S,5S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl] (E)-6-(4-hydroxy-6-methoxy-7-methyl-3-oxo-1H-2-benzofuran-5-yl)-4-methylhex-4-enoate, also known as this compound, is a useful research compound. Its molecular formula is C23H30O11 and its molecular weight is 482.5 g/mol. The purity is usually 95%.
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Scientific Research Applications

Materials Science and Chemistry

In materials science, compounds with benzofuran units, such as the one , are explored for their potential in creating new polymers and materials. The study of 1,2-oxazines and benzoxazines, related to the oxan-2-yl group, has shown their importance in synthesizing chiral synthons and electrophilic components for constructing complex molecular architectures. These findings support the potential of such compounds in developing advanced materials with specific optical and structural properties (Sainsbury, 1991).

Biochemical Applications

The biochemical applications of compounds with benzofuran elements are quite broad. Benzofurans have been identified as significant structures in natural products with a variety of biological activities. They are investigated for their antimicrobial properties, showing potential as a scaffold for designing new antimicrobial agents that are active against clinically approved targets. This highlights the relevance of benzofuran derivatives in drug discovery and development, especially for addressing antibiotic resistance (Hiremathad et al., 2015).

Pharmacological Research

In pharmacology, the structural motifs present in the compound have been linked to significant biological activities. The research on furan and thiophene derivatives, which share structural similarities with the benzofuran unit, has demonstrated their importance in medicinal chemistry. These compounds are investigated for their antitumorigenic, antiangiogenic, and antimicrobial effects, providing a foundation for developing novel therapeutic agents with optimized activity and selectivity (Ostrowski, 2022).

Mechanism of Action

Target of Action

It is a metabolite of mycophenolic acid , which is known to inhibit de novo purine biosynthesis . This suggests that Mycophenolic Acid Acyl-beta-D-glucoside may have similar targets.

Mode of Action

Mycophenolic acid is a potent immunosuppressant that inhibits de novo purine biosynthesis , which is crucial for the proliferation of immune cells.

Biochemical Pathways

Mycophenolic Acid Acyl-beta-D-glucoside is involved in the phase II metabolism of Mycophenolic acid . This suggests that it may play a role in the biochemical pathways related to the metabolism and excretion of Mycophenolic acid.

Pharmacokinetics

The acyl glucuronide minor metabolite has a pharmacological activity similar to mycophenolic acid . This suggests that Mycophenolic Acid Acyl-beta-D-glucoside may have similar ADME properties.

Result of Action

Given its relationship to mycophenolic acid, it may share similar effects, such as immunosuppression .